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Compound of Interest

Compound Name: 5-Methoxypyridin-3-ol

Cat. No.: B145466

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 5-Methoxypyridin-3-ol (CAS No: 109345-94-0)[1][2].
The following procedures are based on available safety data for the compound and general
safety protocols for pyridine derivatives.

Hazard Summary:

5-Methoxypyridin-3-ol is a solid organic compound with the molecular formula C6H7NO2[1]
[2]. While a comprehensive safety data sheet (SDS) is not readily available, existing data
indicates that it is classified as a warning-level hazard, causing skin and eye irritation[1][3]. The
general hazards associated with pyridine derivatives include potential toxicity and flammability;
therefore, minimizing inhalation and skin contact is crucial[4][5].

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against potential exposure. The following table
summarizes the recommended PPE for handling 5-Methoxypyridin-3-ol, based on information
for the compound and its chemical class[4][6][7].
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Body Part

Personal Protective
Equipment

Specifications and Usage

Eyes

Safety Goggles or Face Shield

Must be worn at all times in the
laboratory to protect against
splashes. Safety glasses with
side-shields conforming to

EN166 are recommended[7].

Hands

Chemical-Resistant Gloves

Nitrile or butyl rubber gloves
are recommended. Gloves
must be inspected prior to use
and disposed of after use in
accordance with good

laboratory practices[4][6][7].

Body

Laboratory Coat

A fully buttoned lab coat
should be worn to protect

against skin contact[4][6].

Respiratory

Fume Hood or Respirator

All handling of 5-
Methoxypyridin-3-ol should be
conducted in a certified
chemical fume hood to
minimize inhalation exposure.
If a fume hood is not available,
a respirator may be

necessary[4][6][8].

Operational Plan: Handling 5-Methoxypyridin-3-ol

Adherence to a strict operational plan is critical for safe handling. The following workflow

outlines the necessary steps from preparation to cleanup.
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Workflow for Safe Handling of 5-Methoxypyridin-3-ol
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Caption: Workflow for the safe handling of 5-Methoxypyridin-3-ol.
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Emergency Procedures

In the event of accidental exposure, immediate and appropriate action is essential.

Exposure Type Procedure

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes at an emergency

eyewash station. Seek medical attention[3][6].

Wash the affected area with soap and plenty of
Skin Contact water. Remove contaminated clothing. If

irritation persists, seek medical attention[3][6].

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Get medical attention if

symptoms occur[9].

) Do NOT induce vomiting. Rinse mouth with
Ingestion ] ] ] ]
water. Seek immediate medical attention[6].

For small spills within a fume hood, contain the
spill using an inert absorbent material like sand
or vermiculite. Do not use combustible
materials. Clean the spill area with a suitable

Spill solvent and wash with soap and water. Report
the spill to the laboratory supervisor or safety
officer[4][8]. For larger spills, evacuate the area
and follow institutional emergency

procedures[4].

Disposal Plan

Proper disposal of 5-Methoxypyridin-3-ol and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect waste 5-Methoxypyridin-3-ol and any contaminated materials in a
designated, properly labeled, and sealed hazardous waste container. Do not mix with other
waste streams unless explicitly permitted by your institution's environmental health and
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safety (EHS) office[6][10]. The container must be clearly marked with the words
"HAZARDOUS WASTE" and the contents[10].

o Container Management: Ensure waste containers are in good condition, compatible with the
waste, and kept tightly capped except when adding waste[10].

o Storage: Store waste containers in a designated, well-ventilated, and cool area away from
incompatible materials[4][11].

» Disposal: All waste must be disposed of through your institution's EHS office or a licensed
chemical waste management company. Follow all local, state, and federal regulations for
hazardous waste disposal[10][12].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
5-Methoxypyridin-3-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145466#personal-protective-equipment-for-handling-
5-methoxypyridin-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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